Cas no 1805576-52-6 (2-Bromo-3-chloro-4-cyanobenzoic acid)

• Product Name: 2-Bromo-3-chloro-4-cyanobenzoic acid
• CAS No: 1805576-52-6
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4946573
• Update Time: 2025-06-07

2-Bromo-3-chloro-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-cyanobenzoic acid

• Inchi： 1S/C8H3BrClNO2/c9-6-5(8(12)13)2-1-4(3-11)7(6)10/h1-2H,(H,12,13)
• InChI Key： DXQKFRYRTIQZES-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-chloro-4-cyanobenzoic acid

Introduction to 2-Bromo-3-chloro-4-cyanobenzoic acid (CAS No. 1805576-52-6)

2-Bromo-3-chloro-4-cyanobenzoic acid (CAS No. 1805576-52-6) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a bromine atom, a chlorine atom, and a cyano group on the benzene ring, along with a carboxylic acid functional group. These substituents confer distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Bromo-3-chloro-4-cyanobenzoic acid is C₈H₄BrClNO₂, and its molecular weight is approximately 250.47 g/mol. The compound is typically obtained through multistep synthetic processes involving halogenation, nitrile formation, and carboxylic acid introduction. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the pharmaceutical industry, 2-Bromo-3-chloro-4-cyanobenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anticancer agents, anti-inflammatory drugs, and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines. The bromine and chlorine substituents are believed to play a crucial role in enhancing the biological activity of these derivatives.

Beyond pharmaceutical applications, 2-Bromo-3-chloro-4-cyanobenzoic acid has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Researchers have investigated its use in the preparation of conductive polymers, which have potential applications in electronic devices and energy storage systems. The cyano group, in particular, can contribute to the electronic conductivity of these materials.

In the realm of chemical synthesis, 2-Bromo-3-chloro-4-cyanobenzoic acid serves as a versatile building block for constructing complex molecular architectures. Its reactivity with various nucleophiles and electrophiles allows for the formation of diverse functionalized products. For example, it can be used as a starting material for the synthesis of heterocyclic compounds, which are important scaffolds in medicinal chemistry and organic synthesis. A recent study published in Organic Letters demonstrated that this compound could be efficiently converted into a series of substituted pyridines through palladium-catalyzed cross-coupling reactions.

The physical properties of 2-Bromo-3-chloro-4-cyanobenzoic acid, such as its melting point and solubility characteristics, are important considerations for its handling and application. It is generally a white crystalline solid with a melting point ranging from 190 to 195°C. The compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is insoluble in water. These properties make it suitable for use in solution-phase reactions and solid-state processing.

Safety and environmental considerations are paramount when working with 2-Bromo-3-chloro-4-cyanobenzoic acid. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Additionally, waste disposal should be conducted according to local environmental guidelines to ensure minimal impact on ecosystems.

In conclusion, 2-Bromo-3-chloro-4-cyanobenzoic acid (CAS No. 1805576-52-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for developing novel drugs, advanced materials, and complex organic molecules. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.